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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717 Get Quote

Prometon Contamination Control Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on identifying and eliminating sources of Prometon contamination

in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Prometon and what are its common uses?

A1: Prometon is a non-selective, pre- and post-emergent herbicide used for broad-spectrum

control of annual and perennial weeds and grasses.[1][2][3] It functions by inhibiting

photosynthesis in plants.[2][4] Due to its long-lasting residual activity, it is primarily used in non-

cropping areas such as industrial sites, railway lines, and rights-of-way to achieve total

vegetation control.[2][5]

Q2: Why should I be concerned about Prometon contamination in my research lab?

A2: Prometon is a stable and persistent chemical that can be highly mobile and has the

potential to leach into groundwater.[5] In a laboratory setting, its presence, even at trace levels,

can interfere with sensitive experiments. For instance, in drug development or biological

research, an unexpected bioactive compound like a photosystem II inhibitor could lead to

confounding results, misinterpretation of data, and loss of valuable time and resources.
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Q3: How could Prometon contaminate my laboratory experiments?

A3: While direct use in most research labs is unlikely, contamination can occur through several

indirect routes:

Cross-contamination from shared facilities or equipment: If another lab in the building uses

Prometon for grounds maintenance or other purposes, it could be inadvertently tracked into

your lab.

Contaminated reagents or standards: Prometon is available as a certified analytical

standard, often in solvents like acetone or methanol.[2] Accidental mislabeling, use of a

contaminated solvent, or improper handling of a Prometon standard for other analytical

purposes could introduce it into your experiments.

Environmental sources: Given its persistence and mobility, Prometon can be present in dust

or tap water in certain areas, which could be a source of background contamination.[5]

Q4: What are the basic chemical properties of Prometon?

A4: Prometon is a triazine herbicide with the chemical formula C₁₀H₁₉N₅O.[1] It is stable under

neutral, slightly acidic, or slightly alkaline conditions at room temperature. However, it can be

hydrolyzed by acids or alkalis, especially with warming, and is decomposed by UV radiation.[1]

Troubleshooting Guide
Issue: I am seeing unexpected or inconsistent results in my cell-based assays or analytical

runs.

This guide will help you determine if Prometon contamination could be the cause and how to

address it.

Caption: Troubleshooting workflow for suspected Prometon contamination.

Data Presentation
Table 1: Solubility of Prometon in Common Laboratory Solvents
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Solvent Solubility (g/L at 20°C)

Acetone >500

Methanol >500

Dichloromethane 350

Toluene 250

Benzene >250

n-Hexane 12

Source: PubChem CID 4928[1]

Table 2: Stability of Prometon

Condition Stability Notes

pH

Stable in neutral, slightly

acidic, or slightly alkaline

media at 20°C.

Hydrolyzed by strong acids or

alkalis, particularly upon

warming.

Temperature

Shelf life of at least 3-5 years

when stored in a dry place at

temperatures above 32°F

(0°C).

Decomposes when heated to

the point of emitting toxic

fumes.

Light Decomposed by UV radiation.

Solutions should be stored in

amber vials or protected from

light.

Source: PubChem CID 4928[1]

Experimental Protocols
Protocol 1: Detection of Prometon in Liquid Samples by
HPLC-MS/MS

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.epa.gov/sites/default/files/2020-03/documents/der_-_prometon_in_water_-_mrid_49553105.pdf
https://www.benchchem.com/product/b051717?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2020-03/documents/der_-_prometon_in_water_-_mrid_49553105.pdf
https://www.benchchem.com/product/b051717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is for the quantitative analysis of Prometon in aqueous or solvent-based

samples.

Sample Preparation

LC-MS/MS Analysis

Data Processing

Acquire liquid sample
(e.g., suspect solvent, media)

Filter sample through
0.2 µm PTFE filter

Dilute sample in
50:50 Methanol:Water
with 0.1% Formic Acid

Transfer to autosampler vial

Inject sample onto
HPLC-MS/MS system

Separate on C18 column

Detect using positive ion
MRM mode

Integrate peak areas
for Prometon MRM transitions

Quantify against a
calibration curve
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Click to download full resolution via product page

Caption: Experimental workflow for Prometon analysis by HPLC-MS/MS.

Methodology:

Instrumentation: An HPLC system coupled to a triple quadrupole mass spectrometer

(MS/MS) with a positive ion electrospray ionization (ESI) source.

Sample Preparation:

For clear liquid samples (e.g., solvents, cell culture media), filter through a 0.2 µm PTFE

syringe filter.

Dilute the sample as needed with the initial mobile phase conditions (e.g., 50:50

methanol:water with 0.1% formic acid).

Transfer the final dilution to an autosampler vial for analysis.

HPLC Conditions:

Column: A C18 reversed-phase column (e.g., THERMO EC Betasil C-18, 50 mm x 2.1

mm, 5 µm particle size).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.

Gradient: A suitable gradient to separate Prometon from other matrix components (e.g.,

start with a low percentage of B, ramp up to a high percentage to elute Prometon, then

re-equilibrate). User optimization is recommended.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 40°C.

MS/MS Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor at least two transitions for confirmation.

Table 3: Prometon MRM Transitions

Precursor Ion (Q1) m/z Product Ion (Q3) m/z Designation

226.1 142.0 Quantifier

226.1 86.0 Qualifier

Source: The multiple reaction monitoring (MRM) transitions for the tandem mass spectrometric

analysis of the chemicals included in the A

Protocol 2: Screening for Prometon by GC-MS (Starting
Method)
This protocol provides a starting point for developing a GC-MS method for Prometon, based

on methods for related triazine herbicides.

Methodology:

Instrumentation: A Gas Chromatograph (GC) with a capillary column, coupled to a Mass

Spectrometer (MS).

Sample Preparation:

Ensure the sample is in a volatile organic solvent (e.g., acetone, hexane). If the sample is

aqueous, a liquid-liquid extraction or solid-phase extraction (SPE) will be necessary to

transfer Prometon into a compatible solvent.

GC Conditions (Starting Point):

Column: A low to mid-polarity column, such as a DB-5MS (5% phenyl-methylpolysiloxane).
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Injector: Splitless mode at 250°C.

Carrier Gas: Helium at a constant flow of ~1 mL/min.

Oven Program:

Initial temperature: 70°C, hold for 1 minute.

Ramp: 15°C/min to 280°C.

Hold: 5 minutes at 280°C.

This program should be optimized for your specific instrument and column.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Scan mode (e.g., m/z 50-300) for initial identification, followed by

Selected Ion Monitoring (SIM) for increased sensitivity, monitoring for key Prometon
fragments (e.g., m/z 225, 210, 183).

Decontamination and Elimination
If Prometon contamination is confirmed, the following steps should be taken to eliminate it

from the laboratory.

// Node Definitions A [label="Confirmed Prometon Contamination", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; B [label="Identify and Isolate Source\n(e.g., specific reagent bottle,

stock solution)", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="Dispose of Contaminated

Source Material\nas Hazardous Chemical Waste", fillcolor="#FBBC05", fontcolor="#202124"];

D [label="Decontaminate Lab Surfaces & Equipment", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; E [label="Clean Non-Porous Surfaces\n(Glassware, Stainless Steel,

Benchtops)", fillcolor="#FFFFFF", fontcolor="#202124"]; F [label="Wash with detergent and

water", fillcolor="#FFFFFF", fontcolor="#202124"]; G [label="Treat with 10% bleach solution

or\na dilute acid/alkali solution with gentle warming.\n(Caution: Test on a small area first)",

fillcolor="#FFFFFF", fontcolor="#202124"]; H [label="Rinse thoroughly with DI water",
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fillcolor="#FFFFFF", fontcolor="#202124"]; I [label="Perform Wipe Test and Analyze\nto

Confirm Decontamination", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edge Definitions A -> B -> C; A -> D; D -> E -> F -> G -> H -> I; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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